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Compound of Interest

Compound Name:
5-Bromo-1-methyl-1H-

benzo[d]imidazole

Cat. No.: B1268450 Get Quote

An In-depth Technical Guide to 5-Bromo-1-methyl-1H-benzo[d]imidazole: Characterization

and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-1-methyl-1H-benzo[d]imidazole is a heterocyclic aromatic compound belonging to

the benzimidazole class, a prominent scaffold in medicinal chemistry. Its structure, featuring a

bromine substituent, makes it a valuable intermediate for the synthesis of more complex

molecules with potential therapeutic applications. This technical guide provides a

comprehensive overview of the characterization and properties of 5-Bromo-1-methyl-1H-
benzo[d]imidazole, including its synthesis, physical and chemical properties, and a discussion

of the known biological activities of related benzimidazole derivatives. This document is

intended to serve as a foundational resource for researchers engaged in drug discovery and

development.

Chemical and Physical Properties
The fundamental properties of 5-Bromo-1-methyl-1H-benzo[d]imidazole are summarized in

the table below. These properties are crucial for its handling, characterization, and application

in synthetic chemistry.
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Property Value Reference

Molecular Formula C₈H₇BrN₂ [1]

Molecular Weight 211.06 g/mol [1]

Appearance Light brown to orange solid [2]

Boiling Point 317.2±34.0 °C (Predicted)

Density 1.60 g/cm³ (Predicted)

pKa 4.56±0.10 (Predicted)

Storage Temperature
Room Temperature, Sealed in

dry conditions

Spectroscopic and Analytical Data
Spectroscopic methods are essential for the structural elucidation and purity assessment of 5-
Bromo-1-methyl-1H-benzo[d]imidazole. While a comprehensive public database of its

spectra is not readily available, the following table summarizes expected and reported

analytical data.

Analysis Method Expected/Reported Data Reference

LC-MS (m/z) 211.1 [M+H]⁺ [2]

¹H NMR
Spectral data for similar

compounds are available.
[3][4][5]

¹³C NMR
Spectral data for similar

compounds are available.
[3][5]

Infrared (IR) Spectroscopy
Spectral data for similar

compounds are available.

Mass Spectrometry (MS)
Spectral data for similar

compounds are available.
[4]
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A reliable synthetic route to 5-Bromo-1-methyl-1H-benzo[d]imidazole is critical for its

availability for research and development. The following section details a common experimental

protocol for its synthesis and subsequent purification.

Experimental Protocol: Synthesis
The synthesis of 5-Bromo-1-methyl-1H-benzo[d]imidazole is typically achieved through the

cyclization of a substituted o-phenylenediamine.[2]

Materials:

4-bromo-N'-methylbenzene-1,2-diamine (1.7 g, 8 mmol)

Triethyl orthoformate (10 mL)

p-toluenesulfonic acid monohydrate (PTSA-H₂O) (152 mg, 0.8 mmol)

Ethyl acetate (EA)

Water

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 4-bromo-N'-methylbenzene-1,2-diamine (1.7 g, 8 mmol) in triethyl

orthoformate (10 mL), add p-toluenesulfonic acid monohydrate (152 mg, 0.8 mmol).

Stir the reaction mixture at 85 °C for 2 hours.

After completion of the reaction (monitored by TLC), pour the mixture into water (50 mL).

Extract the aqueous layer with ethyl acetate (2 x 40 mL).

Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.
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The crude product is purified by silica gel column chromatography.[2]

Materials:

Crude 5-Bromo-1-methyl-1H-benzo[d]imidazole

Silica gel

Petroleum ether

Ethyl acetate

Procedure:

Prepare a silica gel column using a slurry of silica gel in petroleum ether.

Load the crude product onto the column.

Elute the column with a gradient of petroleum ether/ethyl acetate (from 50/1 to 10/1).

Collect the fractions containing the desired product and concentrate under reduced pressure

to afford pure 5-bromo-1-methyl-1H-benzo[d]imidazole as a yellow solid (yield: 1.5 g,

89%).[2]

Synthesis and Purification Workflow
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Synthesis Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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